Cas no 703394-51-8 (4-Pyridineacetonitrile,alpha-(methylamino)-(9CI))

• Product Name: 4-Pyridineacetonitrile,alpha-(methylamino)-(9CI)
• CAS No: 703394-51-8
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 557382
• Update Time: 2023-03-29

4-Pyridineacetonitrile,alpha-(methylamino)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineacetonitrile,a-(methylamino)-
• 4-Pyridineacetonitrile,alpha-(methylamino)-(9CI)
• 4-Pyridineacetonitrile, α-(methylamino)-

• Inchi： 1S/C8H9N3/c1-10-8(6-9)7-2-4-11-5-3-7/h2-5,8,10H,1H3
• InChI Key： LMHVXHUJEKSERI-UHFFFAOYSA-N
• SMILES： C(#N)C(NC)C1=CC=NC=C1

Computed Properties

• Exact Mass: 147.08
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.7A^2